Cas no 2648927-25-5 ((2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid
• CAS No: 2648927-25-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6194876
• PubChem ID: 165809295
• Update Time: 2025-06-08

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid
• 2648927-25-5
• EN300-1506737
• (2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-17(2)24(25(31)32)28-23(30)15-27(13-8-14-27)29-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22,24H,3,8,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t17?,24-/m0/s1
• InChI Key： YOAVGDAGHJSRQO-UCSBTNPJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)C(C)CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid

Recent Advances in the Study of (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid (CAS: 2648927-25-5)

The compound (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid (CAS: 2648927-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research focuses on the compound's role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative is particularly valuable due to its stability under basic conditions and ease of deprotection, making it a preferred choice for constructing complex peptides. Recent advancements in SPPS methodologies have highlighted the efficiency of this compound in producing high-purity peptides with minimal side reactions, thereby enhancing the scalability of peptide-based therapeutics.

In addition to its synthetic utility, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid has been investigated for its bioactive properties. Preliminary studies suggest that the cyclobutyl ring confers conformational rigidity, which may improve binding affinity to specific biological targets. For instance, researchers have explored its incorporation into peptidomimetics designed to inhibit proteases involved in diseases such as cancer and viral infections. These studies underscore the compound's potential as a versatile scaffold in medicinal chemistry.

Recent publications have also delved into the pharmacokinetic and toxicological profiles of derivatives containing this compound. Early-stage in vitro and in vivo experiments indicate favorable metabolic stability and low cytotoxicity, positioning it as a promising candidate for further preclinical development. However, challenges such as optimizing bioavailability and tissue specificity remain areas of active investigation.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new applications for (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-methylpentanoic acid. Collaborative efforts between academia and industry are likely to drive innovations in its use, particularly in the design of next-generation biologics and small-molecule drugs. As research progresses, this compound may emerge as a cornerstone in the development of novel therapeutic strategies.